Cas no 1228630-94-1 (tert-butyl 4-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate)

Tert-butyl 4-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its structure features a piperidine core with a trifluoropropylamine side chain, protected by a tert-butyloxycarbonyl (Boc) group, ensuring stability during synthetic manipulations. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable for drug design. The Boc protection allows selective deprotection under mild acidic conditions, facilitating further functionalization. This compound is useful in the development of bioactive molecules, including protease inhibitors and CNS-targeting agents, due to its balanced reactivity and compatibility with diverse reaction conditions. Its well-defined stereochemistry further supports precise synthetic applications.

tert-butyl 4-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate structure

1228630-94-1 structure

Product Name:tert-butyl 4-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate

CAS No:1228630-94-1

MF:C₁₃H₂₃F₃N₂O₂

MW:296.329134225845

CID:5274194

PubChem ID:49761156

Update Time:2026-03-09

tert-butyl 4-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- TERT-BUTYL 4-(2-AMINO-3,3,3-TRIFLUOROPROPYL)PIPERIDINE-1-CARBOXYLATE
- TERT-BUTYL4-(2-AMINO-3,3,3-TRIFLUOROPROPYL)PIPERIDINE-1-CARBOXYLATE
- tert-butyl 4-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate
- Inchi： 1S/C13H23F3N2O2/c1-12(2,3)20-11(19)18-6-4-9(5-7-18)8-10(17)13(14,15)16/h9-10H,4-8,17H2,1-3H3
- InChI Key： MGSBFIYHRIIMDJ-UHFFFAOYSA-N
- SMILES： FC(C(CC1CCN(C(=O)OC(C)(C)C)CC1)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 332
XLogP3: 2.5
Topological Polar Surface Area: 55.6

tert-butyl 4-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00917518-1g	tert-Butyl 4-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate	1228630-94-1	97%	1g	￥9303.0	2023-04-04
Enamine	EN300-1881067-0.05g	tert-butyl 4-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate	1228630-94-1	95%	0.05g	$285.0	2023-09-18
Enamine	EN300-1881067-0.1g	tert-butyl 4-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate	1228630-94-1	95%	0.1g	$426.0	2023-09-18
Enamine	EN300-1881067-0.25g	tert-butyl 4-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate	1228630-94-1	95%	0.25g	$607.0	2023-09-18
Enamine	EN300-1881067-0.5g	tert-butyl 4-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate	1228630-94-1	95%	0.5g	$959.0	2023-09-18
Enamine	EN300-1881067-1.0g	tert-butyl 4-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate	1228630-94-1	95%	1g	$1229.0	2023-06-01
Enamine	EN300-1881067-2.5g	tert-butyl 4-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate	1228630-94-1	95%	2.5g	$2408.0	2023-09-18
Enamine	EN300-1881067-5.0g	tert-butyl 4-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate	1228630-94-1	95%	5g	$3562.0	2023-06-01
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